Cas no 65448-99-9 (Iem-858)
Iem-858 structure
Product Name:Iem-858
CAS No:65448-99-9
MF:C42H52N2O6S2
MW:745.002089500427
CID:506411
PubChem ID:182546
Update Time:2025-04-19
Iem-858 Chemical and Physical Properties
Names and Identifiers
-
- Iem-858
- benzenesulfonate,triethyl-[4-[4-[4-(triethylazaniumyl)phenyl]phenyl]phenyl]azanium
- terkuronii
- DTXSID60215774
- Q4455836
- (1,1':4',1''-Terphenyl)-4,4''-diaminium, N,N,N,N',N',N'-hexaethyl-, dibenzenesulfonate
- SCHEMBL11733531
- 65448-99-9
- Tercuronium
- benzenesulfonate;triethyl-[4-[4-[4-(triethylazaniumyl)phenyl]phenyl]phenyl]azanium
-
- Inchi: 1S/C30H42N2.2C6H6O3S/c1-7-31(8-2,9-3)29-21-17-27(18-22-29)25-13-15-26(16-14-25)28-19-23-30(24-20-28)32(10-4,11-5)12-6;2*7-10(8,9)6-4-2-1-3-5-6/h13-24H,7-12H2,1-6H3;2*1-5H,(H,7,8,9)/q+2;;/p-2
- InChI Key: MNEYKSTWAJOQRI-UHFFFAOYSA-L
- SMILES: S(C1C=CC=CC=1)(=O)(=O)[O-].S(C1C=CC=CC=1)(=O)(=O)[O-].[N+](C1C=CC(C2C=CC(=CC=2)C2C=CC(=CC=2)[N+](CC)(CC)CC)=CC=1)(CC)(CC)CC
Computed Properties
- Exact Mass: 744.327
- Monoisotopic Mass: 744.327
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 52
- Rotatable Bond Count: 10
- Complexity: 617
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 131Ų
Iem-858 Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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